Cas no 926270-77-1 (1-(4-Methyl-3-nitrophenyl)ethan-1-amine)

• Product Name: 1-(4-Methyl-3-nitrophenyl)ethan-1-amine
• CAS No: 926270-77-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5228174
• PubChem ID: 16768428
• Update Time: 2026-03-07

1-(4-Methyl-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-3-nitrophenyl)ethan-1-amine

• Inchi： 1S/C9H12N2O2/c1-6-3-4-8(7(2)10)5-9(6)11(12)13/h3-5,7H,10H2,1-2H3
• InChI Key： USTZRTLGNJYTTJ-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(N)C)=CC=1[N+]([O-])=O

Additional information on 1-(4-Methyl-3-nitrophenyl)ethan-1-amine

1-(4-Methyl-3-Nitrophenyl)Ethan-1-Amine: A Comprehensive Overview

1-(4-Methyl-3-Nitrophenyl)Ethan-1-Amine (CAS No. 926270-77-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a 4-methyl-3-nitrophenyl group attached to an ethanamine moiety, creating a structure that exhibits intriguing chemical properties and biological activities.

The 4-methyl-3-nitrophenyl group in this compound contributes to its aromaticity and electronic characteristics, making it a versatile building block for various chemical reactions. The ethanamine component, on the other hand, introduces amine functionality, which is crucial for hydrogen bonding and other intermolecular interactions. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME).

One of the most notable aspects of 1-(4-Methyl-3-Nitrophenyl)Ethan-1-Amine is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, the 4-methyl substituent enhances lipophilicity, which can improve the bioavailability of drugs. Meanwhile, the 3-nitrophenyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in biological systems.

Recent advancements in synthetic chemistry have also shed light on innovative methods to synthesize 1-(4-Methyl-3-Nitrophenyl)Ethan-1-Amine. Traditional approaches often involve multi-step reactions with various coupling agents or protecting groups. However, modern techniques leveraging microwave-assisted synthesis or continuous flow reactors have significantly streamlined the production process. These methods not only enhance yield but also reduce reaction time and environmental impact.

In terms of applications, this compound has shown promise in several areas beyond pharmacology. For example, its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Additionally, the compound's unique electronic properties render it suitable for applications in materials science, such as in the development of novel semiconductors or sensors.

From an environmental perspective, understanding the fate and transport of 1-(4-Methyl-3-Nitrophenyl)Ethan-1-Amine is crucial for assessing its potential impact on ecosystems. Studies have indicated that this compound undergoes rapid degradation under aerobic conditions due to its nitro group's susceptibility to reduction. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 1-(4-Methyl-3-Nitrophenyl)Ethan-1-Amine (CAS No. 926270-77-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features provide a foundation for exploring new chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.